Cas no 1270773-03-9 (1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid)

• Product Name: 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid
• CAS No: 1270773-03-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 6377961
• PubChem ID: 55234193
• Update Time: 2025-05-20

1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-4257356
• 1270773-03-9
• 1-benzyl-3-acetamidopyrrolidine-3-carboxylic acid
• AKOS006255175
• 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H18N2O3/c1-11(17)15-14(13(18)19)7-8-16(10-14)9-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H,15,17)(H,18,19)
• InChI Key： DMFFMAVUOJBWHQ-UHFFFAOYSA-N
• SMILES： OC(C1(CN(CC2C=CC=CC=2)CC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid

Introduction to 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid (CAS No. 1270773-03-9) and Its Emerging Applications in Chemical Biology

1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid, identified by its unique Chemical Abstracts Service (CAS) number 1270773-03-9, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the pyrrolidine class, which is well-documented for its role in pharmaceutical intermediates and bioactive molecules. The presence of both a benzyl group and an acetamide moiety in its structure imparts distinct chemical properties, making it a valuable scaffold for further derivatization and exploration.

The molecular structure of 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid consists of a six-membered nitrogen-containing ring, with substituents that enhance its reactivity and functionalization potential. The benzyl group at the 1-position provides a hydrophobic pocket, while the acetamide functionality at the 3-position introduces polarity and hydrogen bonding capability. These features make the compound an attractive candidate for designing novel ligands, inhibitors, or probes targeting various biological pathways.

In recent years, the interest in 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid has been fueled by its potential applications in drug discovery and development. Researchers have leveraged its structural motif to explore interactions with enzymes, receptors, and other biomolecules. For instance, derivatives of this compound have been investigated for their role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The pyrrolidine core is known to mimic natural amino acids, which has led to studies on its ability to interact with neurotransmitter transporters and receptors.

One of the most compelling aspects of 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid is its utility as a building block for more complex molecules. The ease with which it can be modified through various chemical reactions—such as nucleophilic substitution, coupling reactions, or cyclization—makes it a preferred choice for medicinal chemists aiming to generate libraries of compounds for high-throughput screening. Its versatility has been particularly highlighted in the development of kinase inhibitors, where pyrrolidine derivatives have shown promise in preclinical studies.

The pharmacological profile of 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid has been further elucidated through computational modeling and experimental validation. Studies have demonstrated that modifications to the benzyl group or the acetamide moiety can significantly alter the compound's binding affinity and selectivity. This tunability is crucial for optimizing drug candidates to minimize off-target effects while maximizing therapeutic efficacy. Additionally, the compound's solubility profile has been optimized through structural adjustments, improving its suitability for formulation into pharmaceutical products.

Emerging research also highlights the role of 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid in addressing emerging therapeutic challenges. For example, recent studies have explored its potential as an intermediate in the synthesis of antiviral agents. The pyrrolidine scaffold is recognized for its ability to interfere with viral replication mechanisms by targeting host-cell enzymes essential for viral propagation. By incorporating 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid into drug candidates, researchers aim to develop novel strategies against RNA viruses, which pose significant public health threats.

Another area where this compound has shown promise is in oncology research. Pyrrolidine derivatives have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The benzyl and acetamide groups provide critical interactions with the active sites of these enzymes, leading to potent inhibition of tumor growth. Preclinical trials involving derivatives of 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid have reported encouraging results in animal models, paving the way for further clinical development.

The synthesis of 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid itself is another area of active interest. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving availability for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to enhance yield and purity. These developments are crucial for supporting large-scale drug discovery programs that rely on high-quality starting materials.

From a chemical biology perspective, 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid serves as an excellent tool for studying protein-protein interactions and enzyme mechanisms. Its ability to act as a probe or scaffold allows researchers to dissect complex biological pathways with greater precision. For instance, fluorescence-based assays using this compound have been developed to visualize interactions between target proteins and potential drug candidates in real time. Such tools are invaluable for understanding disease mechanisms at the molecular level.

The future prospects of 1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid are vast, given its multifaceted utility across multiple disciplines. As computational chemistry advances, so too does our ability to predict how modifications to this scaffold will affect biological activity. Machine learning models trained on large datasets containing pyrrolidine derivatives are being used to guide synthetic efforts toward more effective drug candidates faster than traditional methods alone.

In conclusion,1-Benzyl-3-acetamidopyrrolidine-3-carboxylic acid (CAS No. 1270773-03-9) represents a cornerstone molecule in modern chemical biology research due to its structural versatility and broad range of applications spanning drug discovery, pharmacology,and disease modeling.Comprehensive studies continueto unravelits full potential,opening new avenuesfor therapeutic interventionand scientific inquiry.